1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-1,2,4-triazole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality 1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-1,2,4-triazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-1,2,4-triazole including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
3-(1,2,4-triazol-1-ylmethyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N6/c1-2-7-11-12-8(14(7)3-1)4-13-6-9-5-10-13/h5-6H,1-4H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDZJBRUKJHWWRJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NN=C(N2C1)CN3C=NC=N3 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N6 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.21 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-1,2,4-triazole represents a class of heterocyclic compounds that has garnered attention for its potential biological activities. The structure features a pyrrolo[2,1-c][1,2,4]triazole moiety known for its diverse pharmacological properties. This article explores the biological activity of this compound through various studies and findings.
The chemical formula of the compound is with a molecular weight of 180.25 g/mol. Below is a summary of its chemical properties:
| Property | Value |
|---|---|
| Chemical Formula | C₉H₁₂N₄ |
| Molecular Weight | 180.25 g/mol |
| IUPAC Name | 1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-1,2,4-triazole |
| Appearance | Powder |
| Storage Temperature | 4 °C |
Anticancer Properties
Research indicates that triazole derivatives possess significant anticancer properties. A study highlighted that mercapto-substituted 1,2,4-triazoles exhibit chemopreventive and chemotherapeutic effects against various cancer cell lines. For instance:
- Cytotoxic Activity : Compounds derived from triazole scaffolds were tested against human breast cancer cell lines (MCF-7) and showed promising cytotoxic effects. Specifically, derivatives with modifications at the triazole ring demonstrated enhanced activity compared to their parent compounds .
Antimicrobial Effects
Triazoles have also been recognized for their antimicrobial properties. In vitro studies have shown that certain derivatives can inhibit the growth of pathogenic bacteria and fungi:
- Antibacterial Activity : Triazole derivatives were found to exhibit significant antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli. These findings suggest potential applications in developing new antimicrobial agents .
The mechanism through which these compounds exert their biological effects often involves interaction with specific enzymes or receptors within cells:
- Inhibition of Enzymatic Activity : Some studies suggest that triazole derivatives can inhibit enzymes critical for cancer cell proliferation and survival. This inhibition leads to increased apoptosis in malignant cells .
Case Studies
Several case studies have illustrated the biological activity of this compound:
- Study on Cytotoxicity :
- Antimicrobial Screening :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
